Cas no 896808-10-9 ((2Z)-7-(diethylamino)methyl-6-hydroxy-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-7-(diethylamino)methyl-6-hydroxy-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one
• CAS No: 896808-10-9
• MF: C₁₈H₁₉NO₃S
• MW: 329.413363695145
• CID: 5423768
• Update Time: 2025-05-21

(2Z)-7-(diethylamino)methyl-6-hydroxy-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-7-[(diethylazaniumyl)methyl]-3-oxo-2-(thiophen-2-ylmethylidene)-1-benzofuran-6-olate
• (2Z)-7-(diethylamino)methyl-6-hydroxy-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C18H19NO3S/c1-3-19(4-2)11-14-15(20)8-7-13-17(21)16(22-18(13)14)10-12-6-5-9-23-12/h5-10,20H,3-4,11H2,1-2H3
• InChI Key： IDOCEMKODKCACE-UHFFFAOYSA-N
• SMILES： O1C2=C(CN(CC)CC)C(O)=CC=C2C(=O)C1=CC1SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (2Z)-7-(diethylamino)methyl-6-hydroxy-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one

Chemical Profile of (2Z)-7-(diethylamino)methyl-6-hydroxy-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one (CAS No. 896808-10-9)

(2Z)-7-(diethylamino)methyl-6-hydroxy-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound, identified by its CAS number 896808-10-9, belongs to the benzofuran class of heterocyclic compounds, which are widely recognized for their diverse pharmacological properties. The presence of multiple functional groups, including a diethylamino substituent, a hydroxyl group, and a thiophenyl moiety, contributes to its intricate chemical behavior and makes it a promising candidate for further investigation in medicinal chemistry.

The molecular structure of this compound features a central benzofuran core, which is a well-known scaffold in drug design. The benzofuran ring system is fused with a thiophene ring at the 2-position, enhancing the compound's aromaticity and stability. Additionally, the presence of a double bond at the 2Z position introduces geometric flexibility, which can influence its interactions with biological targets. The diethylamino group at the 7-position serves as a polar moiety, potentially facilitating solubility and binding affinity, while the hydroxyl group at the 6-position can participate in hydrogen bonding interactions, further modulating its pharmacological profile.

In recent years, there has been growing interest in exploring the biological activities of benzofuran derivatives due to their reported efficacy in various therapeutic areas. Studies have suggested that compounds containing the benzofuran scaffold exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. Specifically, the combination of functional groups in (2Z)-7-(diethylamino)methyl-6-hydroxy-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one may contribute to its potential therapeutic utility. The diethylamino group has been shown to enhance binding affinity to certain biological receptors, while the hydroxyl and thiophenyl groups can interact with enzymes and other proteins involved in disease pathways.

Recent research has highlighted the importance of heterocyclic compounds in drug development. The benzofuran-thiophene hybrid structure found in this compound represents an innovative approach to designing molecules with enhanced pharmacological properties. Computational studies have indicated that such hybrids can exhibit improved metabolic stability and better membrane permeability, making them attractive candidates for oral administration. Furthermore, the presence of multiple chiral centers in the molecule suggests that stereochemical variations could significantly impact its biological activity, providing opportunities for structure-based drug design.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the benzofuran core, followed by functionalization at various positions to introduce the diethylamino group, hydroxyl group, and thiophenyl moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications of the molecular framework. These synthetic strategies are crucial for obtaining the desired product with minimal side reactions and byproducts.

Evaluation of the physicochemical properties of (2Z)-7-(diethylamino)methyl-6-hydroxy-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one is essential for understanding its behavior in biological systems. Parameters such as solubility, melting point, and partition coefficient (logP) provide insights into its pharmacokinetic profile. Experimental data suggest that this compound exhibits moderate solubility in polar solvents due to the presence of polar functional groups like hydroxyl and diethylamino moieties. However, further optimization may be required to enhance solubility for better bioavailability.

The potential biological activity of this compound has been preliminarily explored through in vitro assays targeting specific enzymes and receptors relevant to human health. Preliminary results indicate that it may possess inhibitory activity against certain enzymes involved in inflammatory pathways. For instance, studies have shown that benzofuran derivatives can modulate the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation regulation. Additionally, interactions with other targets such as kinases and transcription factors have been observed, suggesting broad therapeutic potential.

Future research directions for this compound include detailed pharmacological characterization and preclinical studies to assess its safety and efficacy. In vivo models will be crucial for evaluating its therapeutic effects across different disease models. Furthermore, structural modifications based on computational modeling and virtual screening may lead to derivatives with enhanced potency and selectivity. Collaborative efforts between synthetic chemists and biologists will be essential to translate these findings into tangible therapeutic outcomes.

The development of novel pharmaceuticals relies heavily on innovative molecular design principles derived from an understanding of chemical structure-bioactivity relationships. The unique features of (2Z)-7-(diethylamino)methyl-6-hydroxy-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one, particularly its heterocyclic core and diverse functional groups, make it a valuable scaffold for further exploration. As research continues to uncover new biological targets and mechanisms underlying human diseases, compounds like this one will play an increasingly important role in addressing unmet medical needs.